Cas no 2138148-03-3 (4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole
• CAS No: 2138148-03-3
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 5610265
• PubChem ID: 165475811
• Update Time: 2025-05-20

4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138148-03-3
• EN300-840905
• 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H9F3N2/c1-16-6-8(11(13)14)10(15-16)7-4-2-3-5-9(7)12/h2-6,11H,1H3
• InChI Key： HEBWFLGELNMHJE-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C1C=CC=CC=1F)F

Computed Properties

• Exact Mass: 226.07178278g/mol
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2138148-03-3)

The compound 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2138148-03-3) is a fluorinated pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl and fluorophenyl moieties, contribute to its potential applications in drug discovery and crop protection. This article delves into the properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in scientific and industrial communities.

One of the most frequently searched questions regarding 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole revolves around its synthetic pathways. Researchers often explore efficient methods to introduce the difluoromethyl group, a key functional group that enhances the compound's metabolic stability and bioavailability. Recent advancements in fluorination techniques, such as transition-metal-catalyzed reactions, have streamlined the synthesis of this compound, making it more accessible for further studies.

In the context of medicinal chemistry, 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole is being investigated for its potential as a bioactive scaffold. The incorporation of fluorine atoms is known to improve pharmacokinetic properties, such as membrane permeability and resistance to oxidative degradation. This has led to growing interest in its use for developing targeted therapies, particularly in oncology and neurology. For instance, its structural analogs have shown promise in modulating specific enzyme pathways, a hot topic in precision medicine.

Another area of interest is the compound's role in agrochemical innovation. With increasing global demand for sustainable farming solutions, researchers are exploring fluorinated pyrazoles as potential pesticide intermediates. The 2-fluorophenyl moiety in 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole contributes to its herbicidal and fungicidal activity, aligning with the industry's shift toward environmentally friendly alternatives. This trend is particularly relevant given the rise in searches for "green chemistry in agriculture" and "low-toxicity crop protectants."

The physicochemical properties of CAS No. 2138148-03-3 also merit discussion. Its moderate lipophilicity, attributed to the difluoromethyl group, makes it suitable for formulation in various delivery systems. Additionally, its stability under physiological conditions is a key factor in its potential industrial applications. These characteristics are often highlighted in forums discussing "optimizing drug-like properties" and "improving agrochemical efficacy."

From a commercial perspective, the demand for fluorinated building blocks like 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole is on the rise. Pharmaceutical and agrochemical companies are actively seeking scalable synthesis routes to meet the needs of high-throughput screening and large-scale production. This aligns with the surge in searches for "custom fluorination services" and "bulk specialty chemicals."

In conclusion, 4-(difluoromethyl)-3-(2-fluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2138148-03-3) represents a versatile compound with broad potential in both life sciences and agriculture. Its unique structural attributes, coupled with advancements in synthetic chemistry, position it as a valuable candidate for future innovations. As research continues to uncover its full capabilities, this compound is likely to remain a focal point in scientific and industrial discussions.